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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 283, a prominent member of the acid dye family, is a 1:2 metal complex dye

widely utilized in the textile and leather industries for its excellent fastness properties. This

technical guide provides a comprehensive overview of the current understanding of the metal

complex structure of Acid Brown 283, including its known physicochemical properties, a

conceptual structural representation, and generalized experimental protocols for the synthesis

and characterization of this class of dyes. While specific proprietary details of the commercial

dye's exact ligand structure are not publicly available, this guide synthesizes the established

knowledge of 1:2 chromium complex azo dyes to offer valuable insights for researchers.

Physicochemical and Tinctorial Properties of Acid
Brown 283
Acid Brown 283 is consistently identified as a single azo, 1:2 metal complex dye.[1][2] The

central metal ion is chromium, forming a stable complex with two molecules of a monoazo dye

ligand.[3] This structure contributes to its desirable characteristics as a dye. A summary of its

known properties is presented in Table 1.
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Property Value/Description

C.I. Name Acid Brown 283

CAS Number 12219-66-8

Chemical Class Single Azo, 1:2 Chromium Complex

Appearance Brown Powder

Solubility Soluble in water.[4]

Application Dyeing of leather, wool, and nylon.[3][5]

Light Fastness Good to excellent

Washing Fastness Good

Table 1: Summary of Known Properties of Acid Brown 283.

Conceptual Metal Complex Structure
The definitive crystal structure of Acid Brown 283 is not publicly documented. However, based

on its classification as a 1:2 chromium complex of a monoazo dye, a conceptual structure can

be proposed. In this arrangement, a central chromium (III) ion is coordinated to two bidentate

monoazo dye ligands. Each ligand chelates the chromium ion through a nitrogen atom of the

azo group (-N=N-) and an oxygen atom from a hydroxyl (-OH) or carboxyl (-COOH) group

positioned ortho to the azo linkage. This coordination results in a stable, sandwich-like

structure.
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Caption: Conceptual structure of a 1:2 chromium complex azo dye like Acid Brown 283.

Experimental Protocols
While a specific protocol for Acid Brown 283 is proprietary, a general methodology for the

synthesis and characterization of 1:2 chromium complex azo dyes can be outlined based on

established literature.

Synthesis of the Azo Dye Ligand
The synthesis of the organic azo dye ligand is a two-step process involving diazotization and

coupling.
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Caption: General workflow for the synthesis of an azo dye ligand.

Diazotization: An aromatic amine is dissolved in an acidic solution (typically HCl) and cooled

to 0-5°C. A solution of sodium nitrite (NaNO₂) is then added dropwise to form the diazonium

salt.

Azo Coupling: The cold diazonium salt solution is slowly added to a solution of a coupling

component (e.g., a naphthol or pyrazolone derivative) under controlled pH conditions

(typically alkaline) to yield the azo dye. The resulting dye is then isolated by filtration and

purified.

Formation of the 1:2 Chromium Complex
The pre-formed azo dye is then complexed with a chromium salt.
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Caption: General workflow for the formation of a 1:2 chromium complex dye.

Metallization: Two molar equivalents of the azo dye ligand are dissolved in a suitable solvent,

such as water or ethanol. One molar equivalent of a chromium(III) salt (e.g., chromium

trichloride or chromium sulfate) is added to the solution.

Reaction and Isolation: The reaction mixture is heated under reflux for several hours. The

completion of the reaction is monitored by techniques like thin-layer chromatography (TLC).

Upon completion, the 1:2 chromium complex dye is isolated by filtration, washed, and dried.

Characterization Methods
The synthesized azo dye ligand and the final metal complex are characterized using a variety

of analytical techniques:

Spectroscopy:

UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) and

study the electronic transitions.
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Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional

groups and confirm the coordination of the ligand to the metal ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the

organic ligand.

Chromatography:

Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography

(HPLC): To assess the purity of the synthesized compounds.

Elemental Analysis: To determine the elemental composition and confirm the stoichiometry of

the metal complex.

X-ray Crystallography: To determine the precise three-dimensional structure of the metal

complex, if suitable single crystals can be obtained.

Conclusion
Acid Brown 283 is a 1:2 chromium complex of a single azo dye, a structure that imparts its

valuable dyeing properties. While the exact molecular formula of the commercial product

remains proprietary, this guide provides a robust framework for understanding its fundamental

chemistry. The provided conceptual diagrams and generalized experimental protocols offer a

solid foundation for researchers working with or developing similar metal-complex dyes. Further

investigation, potentially through high-resolution mass spectrometry and 2D NMR techniques

on the commercial product, would be necessary for the definitive elucidation of the precise

ligand structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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